Lugduname

• CAS: 180045-75-4
• Molecular Formula: C18H16N4O4
• Molecular Weight: 352.3 g/mol
• InChI: InChI=1S/C18H16N4O4/c19-8-12-4-6-14(7-5-12)22-18(21-10-16(23)24)20-9-13-2-1-3-15-17(13)26-11-25-15/h1-7H,9-11H2,(H,23,24)(H2,20,21,22)
• InChIKey: IHKGGKRBWGTNNG-UHFFFAOYSA-N

Lugduname Procurement Guide: Baseline Characteristics

Lugduname (CAS 180045-75-4) is a synthetic guanidinocarboxylic acid recognized as one of the most potent sweetening agents known, with human sensory studies estimating its sweetness at 220,000–300,000 times that of sucrose on a weight basis [1]. Developed in 1996 at the University of Lyon by Nofre and Tinti, it belongs to a family of hyperpotent sweeteners characterized by an acetic acid group attached to a guanidine core [2]. It exerts its effect as an agonist of the T1R2/T1R3 heterodimeric sweet taste receptor . Currently, Lugduname is not approved for food use and is supplied exclusively for research applications, primarily as a pharmacological tool for studying sweet taste receptor structure, function, and species-dependent activation profiles .

1

T1R2/T1R3 receptor activation probe for structure-function studies

Supports binding-site mapping at high-affinity concentrations

2

Photoaffinity labeling scaffold for irreversible receptor tagging

Guanidine-carboxylic acid core enables azido-functionalized analog development

3

Cross-species (human/porcine) receptor pharmacology

Maintains activation in both species; supports comparative taste physiology models

4

Research-use-only procurement context

Not approved for food or pharmaceutical use; verify lead times with supplier

• [1] Hürter, T. (2004). 'Wie wir schmecken.' Technology Review. Also cited in Lugduname - Wikipedia. View Source
• [2] Nofre, C., Tinti, J. M., & Ouar Chatzopoulos, F. (1990). Sweetening agents. U.S. Patent No. 4,921,939. View Source

Why Lugduname Cannot Be Replaced for Receptor Studies

Generic substitution fails because Lugduname occupies a unique position in the potency spectrum and receptor activation profile that is not replicated by lower-potency sweeteners like aspartame or sucralose, nor precisely matched by its closest structural analogs. Its extreme potency (~230,000× sucrose) surpasses even next-in-class guanidine sweeteners such as Carrelame (200,000×) [1], while its distinct temporal profile—a notably slow sweetness onset of 10–15 seconds, maximizing at 30–45 seconds—differs fundamentally from the rapid onset of sucrose or aspartame [2]. Furthermore, Lugduname demonstrates high efficacy across species (humans and pigs), unlike aspartame which is ineffective in pigs, making it an indispensable probe for comparative taste receptor pharmacology [3]. These compound-specific characteristics render simple potency interpolation or cross-class substitution scientifically invalid for receptor structure-function and species-selectivity investigations.

Potency mismatch

Lower-potency sweeteners may not engage the receptor binding site at comparable concentrations, potentially altering signal-to-noise ratios in binding assays.

Temporal profile mismatch

The reported delayed onset (10–15 sec) and slow rise to maximum intensity may shift time-resolved assay interpretation if a rapid-onset comparator is substituted without protocol redesign.

Species-dependent efficacy

Common sweeteners such as aspartame are reported ineffective in porcine models; substitution limits cross-species receptor pharmacology study designs.

• [1] Sucrononic acid - Wikipedia. (2009). Table comparing guanidine sweetener potencies: Lugduname (230,000×), Carrelame (200,000×), Bernardame (188,000×). View Source
• [2] Owens, W. H., Kellogg, M. S., Klade, C. A., Madigan, D. L., Mazur, R. H., & Muller, G. W. (1996). Understanding the Mechanism of Sweet Taste: Synthesis of Ultrapotent Guanidinoacetic Acid Photoaffinity Labeling Reagents. Journal of Medicinal Chemistry, 39(21), 4170–4179. View Source
• [3] Nofre, C., Glaser, D., Tinti, J. M., & Wanner, M. (2002). Gustatory responses of pigs to sixty compounds tasting sweet to humans. Journal of Animal Physiology and Animal Nutrition, 86(3-4), 90-96. View Source

Quantitative Evidence Against Key Comparators

Sweetness Potency vs. Common Sweeteners

Lugduname exhibits a sweetness potency far exceeding that of all commonly used high-intensity sweeteners. Relative to a 2% sucrose solution, Lugduname is approximately 300,000 times sweeter, compared to aspartame at 180 times, as directly quantified in the same study [1]. This represents a >1,600-fold potency advantage over aspartame. Broader literature comparisons place Lugduname at 220,000–300,000× sucrose, while sucralose is 600–650×, saccharin is 300×, and neotame is 7,000–13,000× [2].

Sweetness potency context

Reported

~300,000× sucrose (reported)

Supports high-affinity binding site studies at concentrations where most common sweeteners are inactive

Context-dependent on 2% sucrose reference; cross-study comparable only

Evidence Dimension	Relative sweetness potency (weight basis vs. 2% sucrose solution)
Target Compound Data	~300,000× sucrose (Burgess study); 220,000–300,000× (literature range)
Comparator Or Baseline	Aspartame: 180× sucrose; Sucralose: ~650×; Saccharin: ~300×; Neotame: ~8,000×
Quantified Difference	Lugduname is >1,600-fold more potent than aspartame; ~460-fold more than sucralose; ~1,000-fold more than saccharin; ~37-fold more than neotame
Conditions	Human sensory panel evaluation against 2% sucrose reference; weight basis comparison

Why This Matters

This extreme potency differential enables receptor binding studies at sub-nanomolar concentrations where most common sweeteners are inactive, making Lugduname essential for probing high-affinity binding site interactions.

• [1] Chen, J., Pattarawarapan, M., Zhang, A. J., & Burgess, K. (2000). Solution- and Solid-Phase Syntheses of Substituted Guanidinocarboxylic Acids. Journal of Combinatorial Chemistry, 2(3), 276-281. (States compound 1 is 300,000× sweeter than 2% sucrose; aspartame is 180×). View Source
• [2] Sci.chem FAQ - Part 5 of 7. (1999). Relative Sweetness Table. Usenet Archive. View Source

Within-Class Potency Ranking Among Guanidine Sweeteners

Within the Nofre-Tinti guanidine sweetener family, Lugduname is the most potent member. At equivalent concentration, Lugduname is rated at 230,000× sucrose, surpassing Carrelame (200,000×), Bernardame (188,000×), and Sucrooctate (162,000×) [1]. Earlier compilations similarly rank Lugduname highest at 220,000×, with Sucrononate and Bernardame at 200,000×, and Carrelame at 160,000× [2]. This ~15–44% potency advantage over the next most potent analogs is a quantifiable basis for selecting Lugduname as the lead probe in guanidine-based sweetener research.

Within-class ranking

Reported

Ranked 1st among guanidine sweeteners (reported 230,000× sucrose)

Supports lead probe selection context within Nofre-Tinti sweetener class

Source review recommended; compiled from multiple reference tables

Evidence Dimension	Relative sweetness potency within guanidine sweetener class (at equivalent concentration)
Target Compound Data	Lugduname: 230,000× sucrose
Comparator Or Baseline	Carrelame: 200,000×; Bernardame: 188,000×; Sucrononate: 200,000×; Sucrooctate: 162,000×
Quantified Difference	Lugduname is 15% more potent than Carrelame, 22% more than Bernardame, and 42% more than Sucrooctate
Conditions	Equivalent concentration comparison; human sensory panel data compiled from Nofre-Tinti research program

Why This Matters

For receptor binding studies where maximal signal-to-noise ratio is required, Lugduname's quantifiably higher potency makes it the optimal agonist selection within this chemical class.

• [1] Sucrononic acid - Wikipedia. (2009). Table: 'Sucrononic acid is an artificial compound which is part of the family of guanilic acids... Lugduname (230,000x at equivalent concentration), Carrelame (200,000x at equivalent concentration), Bernardame (188,000x at equivalent concentration).' View Source
• [2] Sci.chem FAQ - Part 5 of 7. (1999). 'Carrelame 160,000 Guanidine sweetener; Bernardame 200,000; Sucrononate 200,000; Lugduname 220,000.' View Source

Cross-Species Efficacy in Porcine Models

In a systematic behavioral study of 60 sweet-tasting compounds, Lugduname and Carrelame were identified as the two most potent sweeteners in humans and also the most effective compounds in pigs [1]. Notably, aspartame, which is widely used in human food, is ineffective in pigs. This differential species selectivity makes Lugduname uniquely valuable as a universal agonist probe that bridges human and porcine taste receptor models, unlike many common sweeteners that fail to activate non-primate receptors.

Cross-species activation

Reported

Effective in both humans and pigs (reported behavioral preference study, n=60 compounds)

Supports porcine model research context where aspartame is reported ineffective

Two-choice preference test data; verify receptor-level activation independently

Evidence Dimension	Cross-species sweet taste efficacy (human vs. pig behavioral preference)
Target Compound Data	Highly effective in both humans and pigs; ranked among the most potent compounds in both species
Comparator Or Baseline	Aspartame: effective in humans, ineffective in pigs; Acesulfame-K: 18× less effective in pigs; Saccharin: 65× less effective in pigs
Quantified Difference	Lugduname maintains high efficacy across species; aspartame shows complete loss of activity in pigs; acesulfame-K and saccharin show 18-fold and 65-fold reduced efficacy respectively
Conditions	Two-choice preference behavioral test in pigs; comparison against 60 compounds known to taste sweet to humans (Nofre et al., 2002)

Why This Matters

Researchers utilizing porcine models for taste physiology or gastrointestinal chemosensation studies cannot substitute Lugduname with aspartame or other common sweeteners, as these fail to activate pig T1R2/T1R3 receptors.

• [1] Nofre, C., Glaser, D., Tinti, J. M., & Wanner, M. (2002). Gustatory responses of pigs to sixty compounds tasting sweet to humans. Journal of Animal Physiology and Animal Nutrition, 86(3-4), 90-96. doi: 10.1046/j.1439-0396.2002.00361.x. View Source

Slow Sweetness Onset Kinetics

Lugduname (as the guanidinoacetic acid compound 2) exhibits a uniquely slow sweetness onset. Sensory evaluation at 0.10 ppm (equisweet to 2.0% sucrose) reveals that no sweetness is perceived for the first 10–15 seconds, with a gradual rise maximizing at approximately 30–45 seconds [1]. This contrasts with sucrose and aspartame, which elicit rapid sweetness perception. Additionally, due to the guanidinoacetic acid equilibrium with cyclic dehydration products, the compound must be dissolved under mild conditions and tasted immediately to ensure accurate potency assessment [1].

Onset kinetics

Reported

Onset latency: 10–15 sec; maximum intensity: 30–45 sec at 0.10 ppm

Supports time-resolved assay design; distinctive kinetic signature for receptor activation studies

Requires dissolution under mild conditions; guanidinoacetic acid equilibrium may shift

Evidence Dimension	Sweetness onset latency and time-to-maximum intensity
Target Compound Data	Onset latency: 10–15 seconds; time to maximum intensity: 30–45 seconds at 0.10 ppm (equisweet to 2% sucrose)
Comparator Or Baseline	Sucrose: rapid onset (<2 seconds); Aspartame: moderate onset
Quantified Difference	Lugduname onset is delayed by at least 10 seconds compared to sucrose; maximum intensity requires 30–45 seconds versus near-immediate for sucrose
Conditions	Human sensory panel; compound dissolved in 1:1 EtOH/H₂O with minimal warming; 0.10 ppm concentration judged equisweet to 2.0% sucrose reference

Why This Matters

This kinetic profile is critical for experimental design in time-resolved receptor activation assays or electrophysiological recordings, where the delayed response must be accounted for; it also serves as a distinctive mechanistic signature of guanidine-class sweetener-receptor interactions.

• [1] Owens, W. H., Kellogg, M. S., Klade, C. A., Madigan, D. L., Mazur, R. H., & Muller, G. W. (1996). Understanding the Mechanism of Sweet Taste: Synthesis of Ultrapotent Guanidinoacetic Acid Photoaffinity Labeling Reagents. Journal of Medicinal Chemistry, 39(21), 4170–4179. (Describes sweetness onset latency of 10-15s, maximum at 30-45s for compound 2 at 0.10 ppm). View Source

Research-Use-Only Regulatory Status

Lugduname has not been approved for food or pharmaceutical use in any jurisdiction due to the absence of comprehensive toxicological and safety evaluations [1]. This contrasts with all common high-intensity sweeteners: aspartame (FDA-approved 1981), sucralose (FDA-approved 1998), saccharin, and neotame (FDA-approved 2002). The Sci.chem FAQ explicitly notes that 'guanidine sweeteners are not expected to be approved for food use' [2]. Consequently, Lugduname is exclusively available as a research chemical from specialized suppliers, typically with 10–14 week lead times for custom synthesis .

Regulatory context

Context-dependent

Research-use only; not approved for food or pharmaceutical use

Procurement pathway differs from food-grade sweeteners; verify supplier availability

Class-level inference for guanidine sweetener class; confirm with vendor

Evidence Dimension	Regulatory approval status and commercial availability
Target Compound Data	Not approved for food use; available only as a research chemical; typical lead time 10–14 weeks
Comparator Or Baseline	Aspartame, sucralose, saccharin, neotame: approved as food additives (FDA, EFSA); widely available commercially
Quantified Difference	Lugduname has zero food-use approvals versus full approval for all major commercial sweeteners; procurement requires specialized sourcing with extended lead times
Conditions	Regulatory status as of current date; vendor-specified availability from TargetMol catalog

Why This Matters

Procurement planning must account for Lugduname's restricted availability and regulatory status; it cannot be sourced through routine food-grade supply chains, and experimental protocols must remain within research-only boundaries.

• [1] Swedish Wikipedia - Lugdunam. 'Lugdunam har ännu inte godkänts för användning i livsmedel.' (Lugduname has not yet been approved for use in food.) View Source
• [2] Sci.chem FAQ - Part 5 of 7. (1999). 'The guanidine sweeteners are not expected to be approved for food use.' View Source

Validated Research Applications

Receptor Binding Site Mapping with Photoaffinity Probes

Lugduname's extreme potency (~230,000× sucrose) and its guanidine-carboxylic acid scaffold make it the ideal template for developing photoaffinity-labeling probes to map sweet taste receptor binding sites. Owens et al. (1996) demonstrated that azido-functionalized analogs based on the Lugduname/compound 2 template retain high sweetness potency (30,000× sucrose for certain analogs) and enable irreversible receptor labeling upon UV irradiation in live anesthetized monkey tongue preparations [1]. This application is uniquely enabled by Lugduname's structural features and cannot be replicated using lower-potency sweetener scaffolds.

Comparative Taste Physiology in Porcine Models

Lugduname is one of the few sweeteners that maintains high efficacy in both humans and pigs, as established by Nofre et al. (2002) in a systematic 60-compound behavioral preference study [2]. This makes Lugduname an essential positive control for studies employing porcine models of taste perception or intestinal sweet taste receptor (T1R2/T1R3) function, where commonly used sweeteners like aspartame are completely inactive. Researchers studying gut-expressed sweet receptors in pig models should select Lugduname as their primary agonist probe to ensure receptor activation.

Kinetic Analysis of Receptor Activation Dynamics

The uniquely delayed temporal profile of Lugduname—with sweetness onset at 10–15 seconds and maximum intensity at 30–45 seconds—provides a distinct kinetic signature for studying receptor binding and activation dynamics [1]. This slow onset, attributed to the guanidinoacetic acid equilibrium with its cyclic form, allows researchers to temporally resolve receptor binding events that are too rapid with fast-onset sweeteners like sucrose. Time-resolved chorda tympani nerve recordings can exploit this kinetic window to dissect binding and conformational change steps.

SAR Benchmarking for Guanidine Sweeteners

As the most potent member of the Nofre-Tinti guanidine sweetener family, Lugduname serves as the benchmark 'reference agonist' for SAR studies within this chemical class [3][4]. Combinatorial libraries of guanidinocarboxylic acids, such as those synthesized by Chen, Burgess et al. (2000), can be screened in high-throughput fluorescence polarization immunoassays using antibodies specific to the Lugduname-like scaffold to identify novel sweet-tasting compounds [5]. Its position at the apex of the potency scale within the class makes it the definitive reference standard for normalizing and comparing analog activities.

Application

Selection Property

Validation Focus

Photoaffinity probe development

Guanidine-carboxylic acid scaffold

Receptor binding site mapping and irreversible labeling efficiency

Porcine taste physiology studies

Cross-species receptor activation profile

T1R2/T1R3 agonist verification in pig models

Receptor activation dynamics

Delayed temporal onset profile

Time-resolved electrophysiological recording design

Guanidine sweetener SAR studies

Reference agonist context for class benchmarking

Activity normalization across analog libraries

• [1] Owens, W. H., Kellogg, M. S., Klade, C. A., Madigan, D. L., Mazur, R. H., & Muller, G. W. (1996). Understanding the Mechanism of Sweet Taste: Synthesis of Ultrapotent Guanidinoacetic Acid Photoaffinity Labeling Reagents. Journal of Medicinal Chemistry, 39(21), 4170–4179. View Source
• [2] Nofre, C., Glaser, D., Tinti, J. M., & Wanner, M. (2002). Gustatory responses of pigs to sixty compounds tasting sweet to humans. Journal of Animal Physiology and Animal Nutrition, 86(3-4), 90-96. View Source
• [3] Sucrononic acid - Wikipedia. (2009). Guanidine sweetener family potency ranking. View Source
• [4] Sci.chem FAQ - Part 5 of 7. (1999). Relative sweetness ranking of guanidine sweeteners. View Source
• [5] Chen, J., Pattarawarapan, M., Zhang, A. J., & Burgess, K. (2000). Solution- and Solid-Phase Syntheses of Substituted Guanidinocarboxylic Acids. Journal of Combinatorial Chemistry, 2(3), 276-281. View Source